Cas no 24226-29-7 (Methyl 4-(hydroxyamino)benzoate)

• Product Name: Methyl 4-(hydroxyamino)benzoate
• CAS No: 24226-29-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 240513
• PubChem ID: 11137507
• Update Time: 2025-11-02

Methyl 4-(hydroxyamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(hydroxyamino)benzoate
• Benzoicacid, p-(hydroxyamino)-, methyl ester (8CI)
• Methyl p-(hydroxyamino)benzoate
• Methyl4-(hydroxyamino)benzoate
• methyl 4-hydroxyaminobenzoate
• 24226-29-7
• SCHEMBL6578408
• SXUWFAHIDCNUIG-UHFFFAOYSA-N
• A924262
• methyl-4-hydroxylaminobenzoate
• DB-431204

• Inchi： 1S/C8H9NO3/c1-12-8(10)6-2-4-7(9-11)5-3-6/h2-5,9,11H,1H3
• InChI Key： SXUWFAHIDCNUIG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)NO)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Methyl 4-(hydroxyamino)benzoate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Methyl 4-(hydroxyamino)benzoate

Methyl 4-(hydroxyamino)benzoate (CAS No. 24226-29-7): A Comprehensive Overview

Methyl 4-(hydroxyamino)benzoate (CAS No. 24226-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative of 4-hydroxyaminobenzoic acid plays a crucial role in various synthetic pathways and has potential applications in drug development. Its unique molecular structure, featuring both ester and hydroxyamino functional groups, makes it a valuable intermediate in organic synthesis.

The compound's chemical properties include a molecular formula of C₈H₉NO₃ and a molecular weight of 167.16 g/mol. Researchers particularly value Methyl 4-(hydroxyamino)benzoate for its reactivity profile, which allows for selective modifications at either the ester or hydroxyamino group. Recent studies have explored its potential as a building block for novel pharmaceutical agents, especially in the development of targeted therapies.

In the context of current biomedical research trends, Methyl 4-(hydroxyamino)benzoate has shown promise in several areas. Its structural features make it particularly interesting for scientists working on enzyme inhibitors and signal transduction modulators. The compound's ability to interact with biological targets while maintaining good solubility characteristics has made it a subject of numerous patent applications in recent years.

The synthesis of Methyl 4-(hydroxyamino)benzoate typically involves the protection and deprotection of functional groups, with careful control of reaction conditions to prevent unwanted side reactions. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain high-purity material suitable for research applications. Analytical methods including HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize the compound.

From a market perspective, the demand for Methyl 4-(hydroxyamino)benzoate has been steadily increasing, particularly from pharmaceutical research organizations and contract research organizations (CROs). The compound's relative scarcity compared to more common benzoate derivatives has led to specialized supply chains, with manufacturers offering custom synthesis services to meet specific research requirements. Current pricing trends reflect its status as a research-grade chemical with limited industrial-scale production.

Recent advances in green chemistry have also impacted the production methods for Methyl 4-(hydroxyamino)benzoate. Researchers are exploring more sustainable synthetic routes that reduce solvent waste and energy consumption while maintaining high yields. These developments align with the broader pharmaceutical industry's focus on environmentally friendly synthesis and process optimization.

In analytical applications, Methyl 4-(hydroxyamino)benzoate has found use as a reference standard and as a derivatization agent for certain types of chemical analysis. Its well-characterized properties and stability under various conditions make it suitable for method development and validation in analytical laboratories. The compound's UV absorption characteristics are particularly useful for detection in chromatographic systems.

Looking to the future, the potential applications of Methyl 4-(hydroxyamino)benzoate continue to expand. Ongoing research is investigating its role in the development of novel bioconjugates and prodrug systems. The compound's ability to serve as both a hydrogen bond donor and acceptor makes it particularly versatile in molecular design strategies. As computational chemistry tools become more sophisticated, researchers are better able to predict and optimize the behavior of derivatives based on this core structure.

For researchers working with Methyl 4-(hydroxyamino)benzoate, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard laboratory conditions, it should be stored in a cool, dry environment protected from light. Standard laboratory safety protocols should be followed when handling the material, including the use of appropriate personal protective equipment.

The scientific literature contains numerous references to Methyl 4-(hydroxyamino)benzoate and its derivatives, reflecting its importance in modern chemical research. Patent databases reveal an increasing number of applications that utilize this compound or closely related structures, particularly in the areas of medicinal chemistry and biomaterials science. This trend suggests that the compound will remain relevant in cutting-edge research for the foreseeable future.

In conclusion, Methyl 4-(hydroxyamino)benzoate (CAS No. 24226-29-7) represents an important tool in contemporary chemical research. Its unique structural features and versatile reactivity profile continue to make it valuable across multiple scientific disciplines. As research methodologies advance and new applications emerge, this compound is likely to maintain its position as a key intermediate in the development of novel chemical entities with potential therapeutic benefits.